Cas no 23080-23-1 (Ethanone, 2,2'-thiobis[1-(4-chlorophenyl)-)

• Product Name: Ethanone, 2,2'-thiobis[1-(4-chlorophenyl)-
• CAS No: 23080-23-1
• MF: C₁₆H₁₂Cl₂O₂S
• MW: 339.236281394959
• CID: 1415849
• PubChem ID: 11427753
• Update Time: 2025-04-20

Ethanone, 2,2'-thiobis[1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanylethanone
• 23080-23-1
• Ethanone, 2,2'-thiobis[1-(4-chlorophenyl)-
• DTXSID30465608
• SCHEMBL9787087

• Inchi： 1S/C16H12Cl2O2S/c17-13-5-1-11(2-6-13)15(19)9-21-10-16(20)12-3-7-14(18)8-4-12/h1-8H,9-10H2
• InChI Key： APAUJPRIVFCOKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CSCC(C1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 337.99366
• Monoisotopic Mass: 337.9935062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14